Ticarcillin sodium
Ticarcillin sodium
Ticarcillin is a semisynthetic antibiotic with a broad spectrum of bactericidal activity against many gram-positive and gram-negative aerobic and anaerobic bacteria.MICs of Ticarcillin (64 mg/mL) for 90% of all beta-lactamase-positive strains are reduced to 2 mg/mL, with the addition of clavulanate. MICs of Ticarcillin for 90% of all beta-lactamase-negative strains are 4 mg/mL. 93.4% of the beta-lactamase-producing strains are susceptible to Ticarcillin at less than or equal to 64 mg/mL.The mean elimination half-life of Ticarcillin (120 mg/kg) in serum is 70.8 minutes in the control subjects and 53.1 minutes in the patients with cystic fibrosis. The total body clearance of Ticarcillin is significantly higher in cystic fibrosis patients (65.6 mL/min/m2 versus 46.2 mL/min/m2 in control subjects). The nonrenal clearance of ticarcillin is also significantly higher in patients with cystic fibrosis (24.8 mL/min/m2 versus 13.3 mL/min/m2 for the control group).
Brand Name:
Vulcanchem
CAS No.:
29457-07-6
VCID:
VC0001296
InChI:
InChI=1S/C15H16N2O6S2.2Na/c1-15(2)9(14(22)23)17-11(19)8(12(17)25-15)16-10(18)7(13(20)21)6-3-4-24-5-6;;/h3-5,7-9,12H,1-2H3,(H,16,18)(H,20,21)(H,22,23);;/q;2*+1/p-2/t7-,8-,9+,12-;;/m1../s1
SMILES:
CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CSC=C3)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+]
Molecular Formula:
C15H16N2O6S2.2Na
Molecular Weight:
428.4 g/mol
Ticarcillin sodium
CAS No.: 29457-07-6
APIs
VCID: VC0001296
Molecular Formula: C15H16N2O6S2.2Na
Molecular Weight: 428.4 g/mol
| CAS No. | 29457-07-6 |
|---|---|
| Product Name | Ticarcillin sodium |
| Molecular Formula | C15H16N2O6S2.2Na |
| Molecular Weight | 428.4 g/mol |
| IUPAC Name | disodium;(2S,5R,6R)-6-[[(2R)-2-carboxylato-2-thiophen-3-ylacetyl]amino]-3,3-dimethyl-7-oxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate |
| Standard InChI | InChI=1S/C15H16N2O6S2.2Na/c1-15(2)9(14(22)23)17-11(19)8(12(17)25-15)16-10(18)7(13(20)21)6-3-4-24-5-6;;/h3-5,7-9,12H,1-2H3,(H,16,18)(H,20,21)(H,22,23);;/q;2*+1/p-2/t7-,8-,9+,12-;;/m1../s1 |
| Standard InChIKey | ZBBCUBMBMZNEME-QBGWIPKPSA-L |
| Isomeric SMILES | CC1([C@@H](N2[C@H](S1)[C@@H](C2=O)NC(=O)[C@@H](C3=CSC=C3)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+] |
| SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CSC=C3)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+] |
| Canonical SMILES | CC1(C(N2C(S1)C(C2=O)NC(=O)C(C3=CSC=C3)C(=O)[O-])C(=O)[O-])C.[Na+].[Na+] |
| Description | Ticarcillin is a semisynthetic antibiotic with a broad spectrum of bactericidal activity against many gram-positive and gram-negative aerobic and anaerobic bacteria.MICs of Ticarcillin (64 mg/mL) for 90% of all beta-lactamase-positive strains are reduced to 2 mg/mL, with the addition of clavulanate. MICs of Ticarcillin for 90% of all beta-lactamase-negative strains are 4 mg/mL. 93.4% of the beta-lactamase-producing strains are susceptible to Ticarcillin at less than or equal to 64 mg/mL.The mean elimination half-life of Ticarcillin (120 mg/kg) in serum is 70.8 minutes in the control subjects and 53.1 minutes in the patients with cystic fibrosis. The total body clearance of Ticarcillin is significantly higher in cystic fibrosis patients (65.6 mL/min/m2 versus 46.2 mL/min/m2 in control subjects). The nonrenal clearance of ticarcillin is also significantly higher in patients with cystic fibrosis (24.8 mL/min/m2 versus 13.3 mL/min/m2 for the control group). |
| Synonyms | BRL 2288 BRL-2288 BRL2288 Disodium, Ticarcillin Tarcil Ticar Ticarcillin Ticarcillin Disodium Ticarpen Ticillin |
| PubChem Compound | 470375 |
| Last Modified | Nov 11 2021 |
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